Cas no 61759-46-4 (Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-)
61759-46-4 structure
Product Name:Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-
CAS No:61759-46-4
MF:C12H20O3
MW:212.285404205322
CID:467224
PubChem ID:12339706
Update Time:2025-04-19
Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-
- 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]cyclohexan-1-one
- 61759-46-4
- DTXSID10491804
-
- Inchi: 1S/C12H20O3/c1-12(14-8-9-15-12)7-6-10-4-2-3-5-11(10)13/h10H,2-9H2,1H3
- InChI Key: UZISAHVPHOLMTK-UHFFFAOYSA-N
- SMILES: O1CCOC1(C)CCC1C(CCCC1)=O
Computed Properties
- Exact Mass: 212.1413
- Monoisotopic Mass: 212.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]- Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
61759-46-4 (Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-) Related Products
- 4746-97-8(1,4-Dioxaspiro[4.5]decan-8-one)
- 56309-94-5(Ketoketal)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk